Cas no 25444-97-7 (2-(Methylsulfanyl)-5-phenyl-1,3-oxazole)

• Product Name: 2-(Methylsulfanyl)-5-phenyl-1,3-oxazole
• CAS No: 25444-97-7
• MF: C₁₀H₉NOS
• MW: 191.249561071396
• CID: 2837929
• PubChem ID: 13332301
• Update Time: 2025-04-21

2-(Methylsulfanyl)-5-phenyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Methylsulfanyl)-5-phenyl-1,3-oxazole
• DTXCID10487964
• 25444-97-7
• DTXSID10537175
• SCHEMBL11707415
• 2-(methylthio)-5-phenyloxazole

• Inchi： 1S/C10H9NOS/c1-13-10-11-7-9(12-10)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： IYHOPXFSFFFTPS-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 191.04048508Da
• Monoisotopic Mass: 191.04048508Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.3Ų